N-(7-methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide

• IUPAC Name: N-(7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H15N3O2S/c1-23-13-5-6-14-11(9-13)4-7-15-16(14)20-18(24-15)21-17(22)12-3-2-8-19-10-12/h2-3,5-6,8-10H,4,7H2,1H3,(H,20,21,22)
• InChI Key: DOUGIOHEMRACJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=C(CC2)SC(=N3)NC(=O)C4=CN=CC=C4
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

N-(7-methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide, commonly known as MN-64, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

MN-64 acts as a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely distributed in the central nervous system. By binding to and blocking the α7 nAChR, MN-64 modulates the release of neurotransmitters such as dopamine and acetylcholine, leading to its observed effects on neuronal function.
Biochemical and Physiological Effects
MN-64 has been shown to have a range of biochemical and physiological effects, depending on the specific area of research. In neuroscience, MN-64 has been found to modulate the release of neurotransmitters such as dopamine and acetylcholine, leading to changes in neuronal activity. In cancer research, MN-64 has been shown to inhibit the growth of cancer cells, potentially through the modulation of calcium signaling pathways.

Advantages and Limitations for Lab Experiments

One of the primary advantages of MN-64 for lab experiments is its selectivity for the α7 nAChR, which allows for specific modulation of this receptor without affecting other neurotransmitter receptors. However, one limitation of MN-64 is its relatively low potency, which can make it difficult to achieve desired effects at lower concentrations.

Future Directions

There are several potential future directions for research on MN-64, including further investigation of its effects on neurotransmitter release and neuronal function, as well as its potential applications in cancer research. Additionally, there is potential for the development of more potent and selective MN-64 analogs, which could further enhance its utility as a research tool and potential therapeutic agent.
Conclusion
In summary, MN-64 is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its selectivity for the α7 nAChR makes it a valuable tool for investigating the function of this receptor and its potential role in various diseases. While there are some limitations to its use in lab experiments, MN-64 remains a promising compound for future research and development.

Synthesis Methods

MN-64 is synthesized through a multi-step process involving the reaction of 4,5-dihydronaphtho[1,2-d][1,3]thiazole-7-carboxylic acid with nicotinoyl chloride in the presence of a base. The resulting product is then subjected to methylation using dimethyl sulfate to obtain MN-64.

Scientific Research Applications

MN-64 has been extensively studied for its potential applications in various areas of scientific research. One of the primary applications of MN-64 is in the field of neuroscience, where it has been used as a tool to study the function of certain neurotransmitter receptors. MN-64 has also been investigated for its potential use in cancer research, where it has shown promising results in inhibiting the growth of cancer cells.